Cas no 102015-85-0 (2-Butyne-1,4-diamine, N,N'-dimethyl-N,N'-diphenyl-)

102015-85-0 structure
Product name:2-Butyne-1,4-diamine, N,N'-dimethyl-N,N'-diphenyl-
2-Butyne-1,4-diamine, N,N'-dimethyl-N,N'-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butyne-1,4-diamine, N,N'-dimethyl-N,N'-diphenyl-
- N,N'-dimethyl-N,N'-diphenylbut-2-yne-1,4-diamine
- DTXSID20443819
- 102015-85-0
-
- Inchi: InChI=1S/C18H20N2/c1-19(17-11-5-3-6-12-17)15-9-10-16-20(2)18-13-7-4-8-14-18/h3-8,11-14H,15-16H2,1-2H3
- InChI Key: IZPCQVBYHBDRFN-UHFFFAOYSA-N
- SMILES: CN(CC#CCN(C)C1=CC=CC=C1)C2=CC=CC=C2
Computed Properties
- Exact Mass: 264.1628
- Monoisotopic Mass: 264.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
2-Butyne-1,4-diamine, N,N'-dimethyl-N,N'-diphenyl- Related Literature
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Bingbing Zhang,Haiquan Su,Xiaojun Gu,Yulong Zhang,Pengzhan Wang,Xuefen Li,Xiaohong Zhang,Huimin Wang,Xuzhuang Yang,Shanghong Zeng Catal. Sci. Technol., 2013,3, 2639-2645
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Ruizhi Li,Na Liu,Bingqiang Li,Yinong Wang,Guolin Wu,Jianbiao Ma Polym. Chem., 2015,6, 3671-3684
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
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Jiayun Hu,Manuka Ghosh,Marvin J. Miller Anal. Methods, 2019,11, 296-302
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